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Compound of Interest

Compound Name: 2-Chloro-6-methoxyphenol

CAS No.: 72403-03-3

Cat. No.: B1584333

Get Quote

Executive Summary
2-Chloro-6-methoxyphenol (also known as 6-chloroguaiacol) represents a specialized

scaffold in medicinal chemistry, distinct from its parent compound guaiacol due to the

orthogonal electronic and steric influence of the chlorine atom at the ortho position. While

historically analyzed as a metabolite in environmental toxicology, modern drug discovery

utilizes this moiety as a privileged building block for constructing hydroxylated biphenyls,

quinazoline-based anti-inflammatories, and marine natural product analogs (e.g.,

polysiphenols).

Its core utility lies in its ability to serve as a bioisostere for vanillin derivatives while introducing

lipophilicity and metabolic resistance via halogenation.

Chemical Profile & Structural Logic
To effectively deploy this scaffold, researchers must understand its electronic landscape. The

molecule features a "push-pull" electronic system on the phenol ring:
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Methoxy Group (C6): Strong Electron Donating Group (EDG) by resonance; increases

electron density at para and ortho positions.

Chlorine Atom (C2): Inductively Electron Withdrawing (EWG) but weakly resonance

donating. It provides steric bulk and modulates the pKa of the phenolic hydroxyl, influencing

hydrogen bond donor capability.

Table 1: Physicochemical Properties for Lead
Optimization

Property Value
Medicinal Chemistry
Implication

Molecular Weight 158.58 g/mol

Fragment-like; ideal for

Fragment-Based Drug

Discovery (FBDD).

ClogP ~2.2 - 2.5

Moderate lipophilicity;

enhances membrane

permeability compared to non-

halogenated guaiacol.

H-Bond Donors 1 (Phenolic OH)

Critical for binding pocket

interactions (e.g., Ser/Thr

residues).

H-Bond Acceptors 2 (OMe, OH)

The methoxy oxygen often

engages in water-bridged

interactions.

pKa ~8.0 - 8.5

Slightly more acidic than

guaiacol (pKa ~9.9) due to Cl-

induction; exists partially as

phenolate at physiological pH.

Synthetic Utility & Reactivity
In synthetic workflows, 2-Chloro-6-methoxyphenol is rarely the end-product; it is a reactive

intermediate. Its asymmetry allows for regioselective functionalization.
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Core Transformations
Oxidative Dimerization: Used to access

-symmetric biphenyls (e.g., Polysiphenol analogs).

Nucleophilic Aromatic Substitution (

): The phenolate anion is a potent nucleophile for coupling with heterocycles (e.g.,
quinazolines).

Electrophilic Aromatic Substitution (EAS): The C4 position is highly activated by the OH and

OMe groups, making it the primary site for formylation, bromination, or nitration.

Visualization: Synthetic Pathways
The following diagram illustrates the two primary synthetic diversifications of the scaffold: Path

A (Dimerization to Antitumoral Biphenyls) and Path B (Coupling to Anti-inflammatory

Quinazolines).

Mechanism of Action
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Figure 1: Divergent synthetic workflows for 2-Chloro-6-methoxyphenol. Path A yields

-symmetric natural product analogs; Path B yields heterocyclic kinase/enzyme inhibitors.
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A. Anti-Inflammatory Agents (Quinazoline Derivatives)
Research indicates that linking 2-Chloro-6-methoxyphenol to a quinazoline core enhances

anti-inflammatory potency.[1] The 2-chloro-6-methoxy substitution pattern mimics the steric

demand of natural ligands while improving metabolic stability against O-demethylation.

Mechanism: Inhibition of Cyclooxygenase (COX-1 and COX-2) enzymes.[1]

SAR Insight: The chlorine atom at the ortho position forces the phenol ring out of planarity

relative to the quinazoline, locking the molecule into a bioactive conformation that fits the

COX hydrophobic channel.

B. Antitumoral Biphenyls (Polysiphenol Analogs)
The scaffold is used to synthesize analogs of Polysiphenol, a marine natural product.

Chemistry: Oxidative dimerization of 2-Chloro-6-methoxyphenol yields 4,4'-linked

biphenyls.

Biological Activity: These

-symmetric dimers exhibit cytotoxicity against malignant melanoma cell lines. The presence
of the chlorine atom (replacing bromine found in some natural sources) modulates the
solubility and lipophilicity, often improving bioavailability without sacrificing potency.

C. Antimicrobial & Antifungal Activity
Halogenated guaiacols, including the 6-chloro isomer, have demonstrated intrinsic antifungal

activity against dermatophytes such as Trichophyton mentagrophytes.

Application: Used as a fragment in the design of topical antifungal agents. The chlorine atom

enhances penetration of the fungal cell wall compared to the non-chlorinated parent.

Detailed Experimental Protocols
Protocol 1: Synthesis of Bis(2-chloro-6-methoxyphenol)
via Oxidative Coupling
Target: Synthesis of Polysiphenol Analogs (Antitumoral)
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Reagents: 2-Chloro-6-methoxyphenol,

, Magnesium powder, THF.

Activation: In a flame-dried flask under Argon, suspend Magnesium powder (2.0 equiv) in

anhydrous THF.

Catalyst Addition: Cool to -78°C and add

(2.0 equiv) dropwise. The mixture will turn black (formation of low-valent Ti species).

Reflux: Warm to room temperature and stir for 1 hour.

Addition: Add a solution of 2-Chloro-6-methoxyphenol (1.0 equiv) in THF dropwise.

Reaction: Reflux the mixture for 8–12 hours. Monitor by TLC for the disappearance of the

monomer.

Workup: Quench with 10% HCl. Extract with Ethyl Acetate (

). Wash combined organics with brine, dry over

, and concentrate.

Purification: Purify via flash column chromatography (Hexanes/EtOAc) to yield the

-symmetric dimer.

Protocol 2: Synthesis of Quinazoline Ether Derivative
Target: COX-2 Inhibitor Synthesis

Reagents: 2-Chloro-6-methoxyphenol, 2,4-Dichloro-6,7-dimethoxyquinazoline,

, DMF.

Preparation: Dissolve 2,4-Dichloro-6,7-dimethoxyquinazoline (1.0 equiv) in dry DMF.

Nucleophile Formation: In a separate vial, treat 2-Chloro-6-methoxyphenol (1.1 equiv) with

(2.0 equiv) in DMF and stir for 30 mins at RT to generate the phenolate.
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Coupling: Add the phenolate solution to the quinazoline solution.

Heating: Heat the reaction mixture to 80°C for 4–6 hours.

Validation: Monitor via LC-MS for the formation of the mono-substituted ether product

(substitution typically occurs at the more reactive C4-position of the quinazoline first, but

verification is required).

Isolation: Pour into ice water. Filter the resulting precipitate. Recrystallize from Ethanol.

Safety & Handling (SDS Summary)
Hazards: 2-Chloro-6-methoxyphenol is an irritant. It is harmful if swallowed or absorbed

through the skin.[2]

Metabolic Byproducts: Care must be taken in biological assays, as oxidative dechlorination

can occur in liver microsomes, potentially generating reactive quinone methides.

Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the

phenol ring.

References
Synthesis and Biological Evaluation of Polysiphenol Analogs Source: Journal of Natural

Products

Synthesis and Anti-inflammatory Activity of Novel Quinazoline Derivatives Source: Der

Pharma Chemica

Roles of the Chloro and Methoxy Groups in Drug Discovery Source: RSC Medicinal

Chemistry

Odor Qualities and Biological Activity of Halogenated Guaiacols Source: Frontiers in

Chemistry

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1584333/docs?utm_src=pdf-body#technical-guide-medicinal-chemistry-applications-of-2-chloro-6-methoxyphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. derpharmachemica.com [derpharmachemica.com]

2. 2-Chloro-6-methylphenol | C7H7ClO | CID 6898 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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